Diethyldithiocarbamic acid
Diethyldithiocarbamic acid
Diethyldithiocarbamic acid is a member of the class of dithiocarbamic acids that is diethylcarbamic acid in which both of the oxygens are replaced by sulfur. It has a role as a chelator and a copper chelator. It is a conjugate acid of a diethyldithiocarbamate.
A chelating agent that has been used to mobilize toxic metals from the tissues of man and experimental animals. It is the main metabolite of DISULFIRAM.
Ditiocarb is a sulfhydryl-containing carbamate that is the primary in vivo metabolite of disulfiram. Diethyldithiocarbamate chelates zinc, thereby inhibiting metalloproteinases, thereby preventing the degradation of the extracellular matrix and inhibiting an initial step in cancer metastasis and angiogenesis. A known inhibitor of superoxide dismutase, this agent can either potentiate or protect against cell oxidative damage caused by ionizing radiation, depending on the time of administration. (NCI04)
A chelating agent that has been used to mobilize toxic metals from the tissues of humans and experimental animals. It is the main metabolite of DISULFIRAM.
A chelating agent that has been used to mobilize toxic metals from the tissues of man and experimental animals. It is the main metabolite of DISULFIRAM.
Ditiocarb is a sulfhydryl-containing carbamate that is the primary in vivo metabolite of disulfiram. Diethyldithiocarbamate chelates zinc, thereby inhibiting metalloproteinases, thereby preventing the degradation of the extracellular matrix and inhibiting an initial step in cancer metastasis and angiogenesis. A known inhibitor of superoxide dismutase, this agent can either potentiate or protect against cell oxidative damage caused by ionizing radiation, depending on the time of administration. (NCI04)
A chelating agent that has been used to mobilize toxic metals from the tissues of humans and experimental animals. It is the main metabolite of DISULFIRAM.
Brand Name:
Vulcanchem
CAS No.:
147-84-2
VCID:
VC21029405
InChI:
InChI=1S/C5H11NS2/c1-3-6(4-2)5(7)8/h3-4H2,1-2H3,(H,7,8)
SMILES:
CCN(CC)C(=S)S
Molecular Formula:
C5H11NS2
Molecular Weight:
149.3 g/mol
Diethyldithiocarbamic acid
CAS No.: 147-84-2
Cat. No.: VC21029405
Molecular Formula: C5H11NS2
Molecular Weight: 149.3 g/mol
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Specification
| Description | Diethyldithiocarbamic acid is a member of the class of dithiocarbamic acids that is diethylcarbamic acid in which both of the oxygens are replaced by sulfur. It has a role as a chelator and a copper chelator. It is a conjugate acid of a diethyldithiocarbamate. A chelating agent that has been used to mobilize toxic metals from the tissues of man and experimental animals. It is the main metabolite of DISULFIRAM. Ditiocarb is a sulfhydryl-containing carbamate that is the primary in vivo metabolite of disulfiram. Diethyldithiocarbamate chelates zinc, thereby inhibiting metalloproteinases, thereby preventing the degradation of the extracellular matrix and inhibiting an initial step in cancer metastasis and angiogenesis. A known inhibitor of superoxide dismutase, this agent can either potentiate or protect against cell oxidative damage caused by ionizing radiation, depending on the time of administration. (NCI04) A chelating agent that has been used to mobilize toxic metals from the tissues of humans and experimental animals. It is the main metabolite of DISULFIRAM. |
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| CAS No. | 147-84-2 |
| Molecular Formula | C5H11NS2 |
| Molecular Weight | 149.3 g/mol |
| IUPAC Name | diethylcarbamodithioic acid |
| Standard InChI | InChI=1S/C5H11NS2/c1-3-6(4-2)5(7)8/h3-4H2,1-2H3,(H,7,8) |
| Standard InChI Key | LMBWSYZSUOEYSN-UHFFFAOYSA-N |
| SMILES | CCN(CC)C(=S)S |
| Canonical SMILES | CCN(CC)C(=S)S |
| Colorform | White to cream-colored rods |
| Melting Point | 255 °C |
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